Cas no 2411336-51-9 ((2E)-4-(dimethylamino)-N-3-(pyridin-2-yloxy)propylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-3-(pyridin-2-yloxy)propylbut-2-enamide
• CAS No: 2411336-51-9
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 5357441
• PubChem ID: 146098065
• Update Time: 2025-10-29

(2E)-4-(dimethylamino)-N-3-(pyridin-2-yloxy)propylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174569
• (2E)-4-(dimethylamino)-N-[3-(pyridin-2-yloxy)propyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-(3-pyridin-2-yloxypropyl)but-2-enamide
• (2E)-4-(dimethylamino)-N-3-(pyridin-2-yloxy)propylbut-2-enamide

• Inchi： 1S/C14H21N3O2/c1-17(2)11-5-7-13(18)15-10-6-12-19-14-8-3-4-9-16-14/h3-5,7-9H,6,10-12H2,1-2H3,(H,15,18)/b7-5+
• InChI Key： RJNMCPCVPQYNSV-FNORWQNLSA-N
• SMILES： O(C1C=CC=CN=1)CCCNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 280
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5

Additional information on (2E)-4-(dimethylamino)-N-3-(pyridin-2-yloxy)propylbut-2-enamide

Chemical Profile of (2E)-4-(dimethylamino)-N-3-(pyridin-2-yloxy)propylbut-2-enamide (CAS No. 2411336-51-9)

(2E)-4-(dimethylamino)-N-3-(pyridin-2-yloxy)propylbut-2-enamide is a sophisticated organic compound characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 2411336-51-9, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions.

The compound’s molecular structure incorporates several key functional groups, including a dimethylamino moiety, a pyridin-2-yloxy substituent, and a but-2-enamide backbone. These features contribute to its versatility, enabling interactions with various biological targets and facilitating its role in synthetic chemistry. The presence of the dimethylamino group enhances its basicity, making it a candidate for use in protonation-dependent binding studies, while the pyridin-2-yloxy moiety introduces hydrophilicity and potential binding affinity to certain protein receptors.

In recent years, there has been growing interest in exploring the pharmacological properties of amides derived from unsaturated hydrocarbon chains. The but-2-enamide core of this compound provides a stable yet reactive platform for further functionalization, allowing chemists to design derivatives with tailored biological activities. This structural motif has been investigated in various contexts, including its role as an intermediate in the synthesis of more complex molecules with therapeutic potential.

The compound’s relevance is further underscored by its potential applications in the development of novel pharmaceuticals. Researchers have been particularly intrigued by its ability to modulate biological pathways associated with inflammation, pain perception, and neurodegenerative disorders. Preclinical studies have suggested that derivatives of this class may exhibit inhibitory effects on specific enzymes and receptors, making them promising candidates for further investigation.

The synthesis of (2E)-4-(dimethylamino)-N-3-(pyridin-2-yloxy)propylbut-2-enamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only enhance yield but also allow for the introduction of additional functional groups at strategic positions within the molecule.

The compound’s solubility profile and stability under various conditions are critical factors that influence its suitability for different applications. Studies have demonstrated that it exhibits good solubility in organic solvents commonly used in pharmaceutical formulations, facilitating its incorporation into drug delivery systems. Additionally, its stability under storage conditions ensures long-term viability, which is essential for both research purposes and potential commercialization.

Efforts to understand the mechanistic aspects of this compound have revealed intriguing insights into its interactions with biological targets. Computational modeling has played a pivotal role in predicting how it might bind to proteins and other biomolecules, providing a rational basis for designing more potent derivatives. These computational approaches are complemented by experimental validation through techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

The broader implications of this research are significant for advancing our understanding of molecular interactions in health and disease. By elucidating the structural features that contribute to its biological activity, scientists can develop more targeted therapies with improved efficacy and reduced side effects. This underscores the importance of continued investigation into compounds like (2E)-4-(dimethylamino)-N-3-(pyridin-2-yloxy)propylbut-2-enamide.

In conclusion, (2E)-4-(dimethylamino)-N-3-(pyridin-2-yloxy)propylbut-2-enamide represents a fascinating subject of study within the realm of chemical biology and pharmaceutical chemistry. Its unique structural attributes, coupled with promising preclinical findings, position it as a valuable asset in the quest for novel therapeutic agents. As research progresses, further insights into its mechanisms of action and synthetic applications are expected to emerge, paving the way for innovative medical solutions.